Isoquinoline, 1,5-dichloro-3-(2,2-difluoroethoxy)-

• Molecular Formula: C11H7Cl2F2NO
• Molecular Weight: 278.08 g/mol
• IUPAC Name: 1,5-dichloro-3-(2,2-difluoroethoxy)isoquinoline
• InChI: InChI=1S/C11H7Cl2F2NO/c12-8-3-1-2-6-7(8)4-10(16-11(6)13)17-5-9(14)15/h1-4,9H,5H2
• InChI Key: PROXQFIIIXHKEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C(C=C2C(=C1)Cl)OCC(F)F)Cl

Description

Isoquinoline, 1,5-dichloro-3-(2,2-difluoroethoxy)- is a useful research compound. Its molecular formula is C11H7Cl2F2NO and its molecular weight is 278.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (646 mg, 4.67 mmol) was added to a solution of 1,5-dichloroisoquinolin-3-ol (500 mg, 2.336 mmol) and 2-bromo-1,1-difluoroethane (677 mg, 4.67 mmol) and heated to 50° C. for 18 hrs. The reaction was diluted with water and extracted with EtOAc. The organic layer was washed with water (2×) followed by brine. The organic layer was collected, dried over MgSO4, filtered and evaporated to give the crude product 1,5-dichloro-3-(2,2-difluoroethoxy)isoquinoline (590 mg, 90% yield) which was used as is in the next step. MS: MS m/z 278.1(M++1).